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Compound of Interest

Compound Name: SGC-IMLLT

Cat. No.: B1193507

For Researchers, Scientists, and Drug Development Professionals

This document provides a standardized operating procedure for the preparation, storage, and
handling of stock solutions of SGC-IMLLT, a potent and selective inhibitor of the YEATS
domain-containing proteins MLLT1 and MLLT3. Adherence to this protocol will ensure solution
integrity and reproducibility in experimental settings.

Introduction

SGC-IiMLLT is a chemical probe used in cancer research to investigate the role of MLLT1
(ENL) and MLLT3 (AF9) in gene regulation. It competitively binds to the YEATS domains of
these proteins, disrupting their interaction with acetylated histone tails. Proper preparation of
SGC-IMLLT stock solutions is critical for accurate and reproducible experimental results.

Physicochemical and Solubility Data

SGC-IMLLT is supplied as a crystalline solid.[1] The following table summarizes its key
properties and solubility.
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Property Value Source
Molecular Weight 388.5 g/mol [1]
Appearance Crystalline solid [1]

Purity >98% [1]

Primary Solvent Dimethyl Sulfoxide (DMSO) [L121131[4115]116]
Solubility in DMSO Up to 83.33 mg/mL (214.51 5176]

mM)

Recommended Storage Conditions

Proper storage is crucial to maintain the stability and activity of SGC-iMLLT in both solid and
solution forms.

Storage .
Form Stability Source
Temperature
Solid (Powder) -20°C > 4 years [1]
Stock Solution (in Up to 1 year at -20°C,
-20°C or -80°C (71181191
DMSO) Up to 2 years at -80°C

Note: To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into single-use volumes before storage.[9]

Standard Operating Procedure for Stock Solution
Preparation

This protocol details the preparation of a 10 mM SGC-iMLLT stock solution in DMSO.
4.1. Materials and Equipment
e SGC-IMLLT powder

e Anhydrous/molecular sieve-dried DMSO
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» Sterile, RNase/DNase-free microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer

e Sonicator (optional, but recommended)[6]

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

4.2. Workflow for Stock Solution Preparation

Preparation Storage

Start: Equilibrate Accurately Weigh Add Anhydrous Dissolve Compound: Aliquot into Store at -20°C End: Ready for
SGC-MLLT to RT SGC-MLLT Powder DMSO Vortex/Sonicate | single-Use Tubes or-80°C Experimental Use

Click to download full resolution via product page
Caption: Workflow for preparing SGC-iMLLT stock solution.
4.3. Step-by-Step Protocol

o Preparation: Before opening, allow the vial of SGC-iMLLT powder to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation of atmospheric moisture.

o Calculation: Determine the required mass of SGC-IMLLT and volume of DMSO for your
desired stock concentration.

o Example for 1 mL of a 10 mM stock solution:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)

= Mass (mg) = 0.010 mol/L * 0.001 L * 388.5 g/mol * 1000 mg/g = 3.885 mg
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» Weighing: On a calibrated analytical balance, carefully weigh out the calculated amount of
SGC-IMLLT powder and place it into a sterile microcentrifuge tube or vial.

¢ Dissolution:

o Add the calculated volume of anhydrous DMSO to the vial containing the SGC-IMLLT
powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o If dissolution is slow, sonication for 5-10 minutes can be beneficial.[6] Gentle warming
(e.g., in a 37°C water bath) can also aid dissolution, but do not overheat.[8]

» Final Check: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

» Aliquoting and Storage:

o To prevent repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C, protected from light.[7][9]

Safety and Handling Precautions

e Always handle SGC-IiMLLT and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
¢ Avoid inhalation of the powder and contact with skin and eyes.

o Consult the Safety Data Sheet (SDS) for complete safety information before handling.
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SGC-IMLLT Mechanism of Action

SGC-iMLLT functions by inhibiting the interaction between the YEATS domains of
MLLT1/MLLT3 and acetylated histone tails. This disruption prevents the recruitment of
transcription elongation machinery to specific gene loci, leading to a decrease in the
expression of oncogenes like MYC.
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Caption: Mechanism of action of SGC-iMLLT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for SGC-iIMLLT Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193507#standard-operating-procedure-for-
preparing-sgc-imlit-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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